Cas no 899971-21-2 (1-(2-hydroxyethyl)-5-2-oxo-2-(piperidin-1-yl)ethyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one)

• Product Name: 1-(2-hydroxyethyl)-5-2-oxo-2-(piperidin-1-yl)ethyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one
• CAS No: 899971-21-2
• MF: C₁₄H₁₉N₅O₃
• MW: 305.332362413406
• CID: 5490841
• Update Time: 2025-10-21

1-(2-hydroxyethyl)-5-2-oxo-2-(piperidin-1-yl)ethyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-hydroxyethyl)-5-(2-oxo-2-piperidin-1-ylethyl)pyrazolo[3,4-d]pyrimidin-4-one
• 1-(2-hydroxyethyl)-5-2-oxo-2-(piperidin-1-yl)ethyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one

• Inchi： 1S/C14H19N5O3/c20-7-6-19-13-11(8-16-19)14(22)18(10-15-13)9-12(21)17-4-2-1-3-5-17/h8,10,20H,1-7,9H2
• InChI Key： WWIRHKGCUPFSMA-UHFFFAOYSA-N
• SMILES： C1N(CC(=O)N2CCCCC2)C(=O)C2C=NN(CCO)C=2N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines

Additional information on 1-(2-hydroxyethyl)-5-2-oxo-2-(piperidin-1-yl)ethyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one

Comprehensive Overview of 1-(2-hydroxyethyl)-5-2-oxo-2-(piperidin-1-yl)ethyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one (CAS No. 899971-21-2)

The compound 1-(2-hydroxyethyl)-5-2-oxo-2-(piperidin-1-yl)ethyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one (CAS No. 899971-21-2) is a structurally complex molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique pyrazolo[3,4-d]pyrimidin-4-one core, combined with functional groups like 2-hydroxyethyl and piperidin-1-yl, makes it a versatile candidate for drug discovery. Researchers are particularly interested in its potential applications in targeting specific enzymatic pathways, given its resemblance to purine-based scaffolds.

In recent years, the demand for novel heterocyclic compounds has surged, driven by advancements in precision medicine and targeted therapies. The pyrazolo[3,4-d]pyrimidin-4-one derivative, with its CAS No. 899971-21-2, aligns with this trend due to its modifiable structure. Users frequently search for terms like "small molecule inhibitors" or "kinase-targeting compounds," highlighting the growing interest in such molecules for treating conditions like inflammatory diseases and metabolic disorders. This compound's piperidine moiety further enhances its bioavailability, a critical factor in drug design.

From a synthetic chemistry perspective, the introduction of the 2-oxo-2-(piperidin-1-yl)ethyl group into the pyrazolo[3,4-d]pyrimidin-4-one framework presents intriguing challenges and opportunities. Chemists often explore questions like "how to optimize the yield of pyrazolo[3,4-d]pyrimidin-4-one derivatives" or "role of hydroxyethyl in solubility enhancement." These queries reflect the compound's relevance in both academic and industrial settings. Its CAS No. 899971-21-2 serves as a key identifier in patent literature and regulatory filings, underscoring its commercial potential.

The pharmacological profile of 1-(2-hydroxyethyl)-5-2-oxo-2-(piperidin-1-yl)ethyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one is another area of intense study. Preliminary data suggest interactions with adenosine receptors, which are implicated in neurological and cardiovascular therapies. Searches for "GPCR modulators" or "adenosine receptor ligands" often lead to discussions about similar scaffolds. The compound's hydroxyethyl side chain may contribute to its blood-brain barrier permeability, a hot topic in CNS drug development.

Environmental and metabolic stability are also critical considerations for CAS No. 899971-21-2. Researchers investigate "in vitro metabolic pathways of pyrazolo[3,4-d]pyrimidin-4-one derivatives" to predict clinical viability. The presence of the piperidin-1-yl group could influence cytochrome P450 interactions, a frequent concern in drug-drug interaction studies. Such details are vital for regulatory compliance and safety assessments, making this compound a frequent subject in toxicology forums.

In summary, 1-(2-hydroxyethyl)-5-2-oxo-2-(piperidin-1-yl)ethyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one (CAS No. 899971-21-2) represents a multifaceted tool for modern drug discovery. Its structural features address key challenges in bioavailability, target selectivity, and synthetic scalability, aligning with industry demands. As search trends emphasize "next-generation heterocycles" and "fragment-based drug design," this compound's scientific and commercial trajectory remains highly promising.